Saccharolactic acid Saccharolactic acid Galactaric acid, also known as mucic acid or galactarate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Galactaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Galactaric acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, galactaric acid is primarily located in the cytoplasm. Galactaric acid is also a parent compound for other transformation products, including but not limited to, 2-(e)-O-feruloyl-D-galactaric acid, O-feruloylgalactaric acid, and galactaric acid derivative.
Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Brand Name: Vulcanchem
CAS No.: 526-99-8
VCID: VC0166337
InChI: InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
SMILES: C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Molecular Formula: C6H10O8
Molecular Weight: 210.14 g/mol

Saccharolactic acid

CAS No.: 526-99-8

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VCID: VC0166337

Molecular Formula: C6H10O8

Molecular Weight: 210.14 g/mol

Saccharolactic acid - 526-99-8

CAS No. 526-99-8
Product Name Saccharolactic acid
Molecular Formula C6H10O8
Molecular Weight 210.14 g/mol
IUPAC Name (2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid
Standard InChI InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
Standard InChIKey DSLZVSRJTYRBFB-DUHBMQHGSA-N
Isomeric SMILES [C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O
SMILES C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Canonical SMILES C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
Colorform CRYSTALLINE POWDER
PRISMS FROM WATER
Melting Point 125.5 °C
220-225°C
Physical Description Solid
Description Galactaric acid, also known as mucic acid or galactarate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Galactaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Galactaric acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, galactaric acid is primarily located in the cytoplasm. Galactaric acid is also a parent compound for other transformation products, including but not limited to, 2-(e)-O-feruloyl-D-galactaric acid, O-feruloylgalactaric acid, and galactaric acid derivative.
Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
Solubility 0.23 M
SOL IN 300 PARTS COLD WATER, 60 PARTS BOILING WATER; SOL IN ALKALIES; PRACTICALLY INSOL IN ALCOHOL, ETHER
INSOL IN PYRIMIDINE
3.3 mg/mL at 14 °C
Synonyms Acid, Saccharic
Anhydrous Calcium Glucarate
Anhydrous Calcium Saccharate
Calcium Glucarate
Calcium Glucarate, Anhydrous
Calcium Saccharate
Calcium Saccharate Anhydrous
Calcium Saccharate Tetrahydrate
Calcium Saccharate, Anhydrous
D Glucaric Acid
D Saccharic Acid
D-Glucaric Acid
D-Saccharic Acid
Glucarate, Anhydrous Calcium
Glucarate, Calcium
Glucaric Acid
Glucosaccharic Acid
L Gularic Acid
L-Gularic Acid
Levo Gularic Acid
Levo-Gularic Acid
Saccharate Tetrahydrate, Calcium
Saccharate, Anhydrous Calcium
Saccharate, Calcium
Saccharic Acid
Tetrahydrate, Calcium Saccharate
Tetrahydroxyadipic Acid
PubChem Compound 3037582
Last Modified Nov 11 2021
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